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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Cycloheptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of cycloheptanol. The information is curated for professionals in research and

development who require precise data for experimental design, synthesis, and drug

development applications. This document summarizes key quantitative data in structured

tables, details relevant experimental protocols, and visualizes logical workflows and chemical

pathways.

Core Properties of Cycloheptanol
Cycloheptanol (CAS No: 502-41-0) is a cyclic alcohol with a seven-membered carbon ring.[1]

It presents as a colorless liquid at room temperature with a mild, pleasant odor.[1][2] As a

secondary alcohol, the hydroxyl group is attached to a carbon atom that is bonded to two other

carbon atoms, which dictates its characteristic reactivity.[1]

Physical Properties
The physical characteristics of cycloheptanol are essential for its handling, purification, and

use as a solvent or reactant. Key properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₇H₁₄O [1][3][4]

Molecular Weight 114.19 g/mol [3][4][5][6]

Appearance
Colorless to light yellow clear

liquid
[1][2][5]

Melting Point 2 °C [3][7]

Boiling Point
185 °C at 760 mmHg 79-82 °C

at 12 Torr
[7][8] [3]

Density
0.9532 g/cm³ at 20 °C 0.948

g/mL at 25 °C
[3] [8]

Refractive Index (n²⁰/D) 1.475 - 1.479 [7][8]

Solubility

Slightly soluble in water (5.18

g/L at 25 °C, est.) Soluble in

ethanol, ether

[1][7]

Vapor Pressure 0.2 mmHg at 25 °C (est.) [7]

Flash Point 71.11 °C (160 °F) [7]

logP (Octanol/Water) 1.900 (est.) [7]

Spectroscopic Data
Spectroscopic data is critical for the structural elucidation and purity assessment of

cycloheptanol.
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Spectrum Type Key Features / Notes Source(s)

¹H NMR

Spectra available for review.

The proton attached to the

hydroxyl-bearing carbon and

the hydroxyl proton itself will

show characteristic shifts.

[4][9]

¹³C NMR

Spectra available for review.

The carbon atom bonded to

the hydroxyl group will exhibit

a characteristic downfield shift.

[4][10]

Infrared (IR)

A strong, broad absorption

band is expected in the region

of 3200-3600 cm⁻¹

corresponding to the O-H

stretching of the alcohol group.

A strong band around 2850-

3000 cm⁻¹ corresponds to C-H

stretching.

[4][11]

Mass Spec (MS)

The mass spectrum shows

characteristic fragmentation

patterns for a cyclic alcohol.

[4][12]

Raman Spectra available for review. [4]

Experimental Protocols
The following sections detail standardized methodologies for determining the key properties of

cycloheptanol.

Workflow for Property Determination
The logical flow for characterizing an unknown sample suspected to be cycloheptanol
involves a series of physical and chemical tests, followed by spectroscopic confirmation.
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Caption: Logical workflow for the identification and characterization of cycloheptanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1583049?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Physical Properties
1. Boiling Point Determination via Simple Distillation:

Objective: To purify the liquid and determine its boiling point at atmospheric pressure.

Apparatus: Round-bottom flask, heating mantle, distillation head with thermometer,

condenser, and receiving flask.

Procedure:

Place approximately 20-30 mL of the cycloheptanol sample into the round-bottom flask

along with a few boiling stones.[13]

Assemble the simple distillation apparatus. Ensure the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor.[13]

Begin heating the flask gently. Record the temperature when the first drop of distillate is

collected in the receiving flask.[13]

Continue distillation at a steady rate (1-2 drops per second) and record the temperature

range over which the majority of the liquid distills. This range is the boiling point. For pure

cycloheptanol, this should be stable around 185 °C at 760 mmHg.[7][8]

2. Solubility Test:

Objective: To assess the solubility of cycloheptanol in polar (water) and non-polar solvents.

Procedure:

Place 2.0 mL of deionized water into a small test tube.

Add cycloheptanol dropwise, shaking the mixture after each drop.[14][15]

Observe the miscibility. Cycloheptanol will show slight solubility.[1]
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Repeat the procedure with organic solvents like ethanol or diethyl ether, where

cycloheptanol should be fully miscible.[1]

Analysis of Chemical Properties
1. Oxidation with Chromic Acid (Jones Reagent):

Objective: To confirm that cycloheptanol is a primary or secondary alcohol. Tertiary alcohols

do not react.

Apparatus: Small test tube.

Procedure:

In a test tube, dissolve 2-3 drops of cycloheptanol in 1 mL of acetone.[15][16]

Add 1-2 drops of the Jones reagent (a solution of chromium trioxide in sulfuric acid).

A positive test for a secondary alcohol like cycloheptanol is a rapid color change from the

orange of Cr⁶⁺ to a green or blue-green color of Cr³⁺ within a few seconds.[15][16]

2. Esterification:

Objective: To demonstrate the formation of an ester, a characteristic reaction of alcohols.

Procedure:

In a test tube, mix 5-6 drops of cycloheptanol with 5-6 drops of glacial acetic acid.[15]

Carefully add 1 drop of concentrated sulfuric acid as a catalyst.

Gently warm the mixture in a hot water bath for approximately 5 minutes.[15]

Cool the tube and then carefully pour the contents into a beaker containing cold water.

A pleasant, fruity odor of the resulting ester (cycloheptyl acetate) indicates a positive

reaction.[14]
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Chemical Reactivity Pathways
As a secondary alcohol, cycloheptanol undergoes several key reactions, primarily involving

the hydroxyl group. The diagram below illustrates two fundamental transformations: oxidation

to a ketone and esterification with a carboxylic acid.

Oxidation Esterification

Cycloheptanol

CrO₃ / H₂SO₄

(Jones Reagent)
R-COOH (Carboxylic Acid)

+ H⁺ Catalyst

Cycloheptanone

Oxidizes to

Cycloheptyl Ester

Reacts to form

Click to download full resolution via product page

Caption: Key chemical reaction pathways for cycloheptanol.

Safety and Handling
Proper handling of cycloheptanol is essential to ensure laboratory safety. It is a combustible

liquid and can cause irritation.[2][5]
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Hazard Type Precautionary Measures Source(s)

Flammability

Combustible liquid. Keep away

from heat, sparks, open

flames, and other ignition

sources.[2][4][5] Use in a well-

ventilated area.[5]

Health Hazards

May cause eye, skin, and

respiratory tract irritation.[2][5]

Ingestion may cause

gastrointestinal irritation.[5]

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, chemical-resistant

gloves, and protective clothing

to prevent skin exposure.[5]

[17][18] Use a respirator if

ventilation is inadequate.[5]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area away from

incompatible substances such

as strong oxidizing agents,

acid chlorides, and acid

anhydrides.[2][5]

First Aid

Eyes: Immediately flush with

plenty of water for at least 15

minutes.[5] Skin: Flush skin

with plenty of soap and water.

[5] Inhalation: Remove to fresh

air.[5] Ingestion: Do NOT

induce vomiting. Rinse mouth

and drink water. Seek medical

aid.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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